Cas no 1823347-67-6 (5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE)

• Product Name: 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE
• CAS No: 1823347-67-6
• MF: C₇H₉F₂NO
• MW: 161.149268865585
• CID: 5191891
• PubChem ID: 71743921
• Update Time: 2025-06-15

5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE Chemical and Physical Properties

Names and Identifiers

• 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE

• Inchi： 1S/C7H9F2NO/c1-4-5-2-7(8,9)3-6(5)11-10-4/h5-6H,2-3H2,1H3
• InChI Key： BHHKNMFJDBDFHV-UHFFFAOYSA-N
• SMILES： O1C2CC(F)(F)CC2C(C)=N1

Computed Properties

• Exact Mass: 161.06522023g/mol
• Monoisotopic Mass: 161.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.6Ų

Additional information on 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE

Comprehensive Overview of 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE (CAS No. 1823347-67-6)

The compound 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE (CAS No. 1823347-67-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and isoxazole moieties, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated heterocycles like 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE has surged due to their enhanced metabolic stability and bioavailability. This compound’s cyclopenta[d]isoxazole core is a key scaffold in medicinal chemistry, often explored for its role in kinase inhibition and anti-inflammatory activity. Its CAS No. 1823347-67-6 is frequently searched in scientific databases, reflecting its growing relevance in cutting-edge research.

The synthesis of 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE involves multi-step organic transformations, including cyclization and fluorination reactions. Its difluoro substitution is a critical feature, as fluorine atoms are known to improve lipophilicity and binding affinity in drug candidates. This aligns with the current trend in pharmaceutical development, where fluorine-containing compounds are prioritized for their therapeutic advantages.

Beyond pharmaceuticals, 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE is also investigated for its potential in material science. Its rigid cyclopenta[d]isoxazole structure could contribute to the design of advanced polymers or liquid crystals. Researchers are exploring its physicochemical properties, such as thermal stability and solubility, to unlock novel applications.

One of the most searched questions about this compound is its synthetic route and commercial availability. While detailed protocols are often proprietary, academic publications provide insights into its preparation. The CAS No. 1823347-67-6 serves as a unique identifier for procurement and regulatory compliance, ensuring accurate sourcing for laboratories worldwide.

Environmental and safety profiles of 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE are also of interest. As with all fluorinated compounds, proper handling and disposal are essential to minimize ecological impact. Regulatory agencies emphasize the importance of sustainable practices in its production and use, reflecting broader industry trends toward green chemistry.

In summary, 5,5-DIFLUORO-3-METHYL-4,5,6,6A-TETRAHYDRO-3AH-CYCLOPENTA[D]ISOXAZOLE (CAS No. 1823347-67-6) is a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its difluoro and isoxazole functionalities make it a standout candidate for innovative research, driving its popularity in scientific queries and industrial demand.